Cas no 2648920-53-8 ((2S,3S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-methylpentanoic acid
• CAS No: 2648920-53-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6460404
• PubChem ID: 165546747
• Update Time: 2025-10-28

(2S,3S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-methylpentanoic acid
• (2S,3S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-3-methylpentanoic acid
• 2648920-53-8
• EN300-1490280

• Inchi： 1S/C26H32N2O5/c1-5-16(3)22(23(29)30)27-24(31)26(4,6-2)28-25(32)33-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,16,21-22H,5-6,15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t16-,22-,26?/m0/s1
• InChI Key： MKEANKVETKZJDS-ZJCFBTMHSA-N
• SMILES： O(C(NC(C)(C(N[C@H](C(=O)O)[C@@H](C)CC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-methylpentanoic acid

Compound CAS No 2648920-53-8: (2S,3S)-2-(N-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylbutanoyl)-3-methylpentanoic acid

The compound with CAS No 2648920-53-8, named (2S,3S)-N-{(9H-fluoren-9-yl)methoxycarbonyl}-N-(2-methylbutanoyl)-3-methylpentanamide, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound is particularly notable for its role in peptide synthesis and its potential in drug delivery systems.

Chemical Structure and Properties: The molecule features a complex structure characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, specifically a pentanoic acid with stereochemically defined centers at positions 2 and 3 (S configuration). The presence of the Fmoc group makes this compound highly valuable in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group to control the reactivity of amino groups during the synthesis process.

Synthesis and Applications: The synthesis of this compound involves multi-step organic reactions, including the coupling of the Fmoc group to the amino acid derivative under specific conditions to ensure stereochemical integrity. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it suitable for use in chiral environments such as those encountered in biological systems.

Recent Research Developments: In recent years, there has been growing interest in the use of Fmoc-protected amino acids like CAS No 2648920-53-8 in the development of novel therapeutic agents. Researchers have explored its potential in creating bioactive peptides with improved pharmacokinetic profiles and enhanced stability. For instance, studies have shown that incorporating this compound into peptide backbones can significantly prolong their half-life in vivo, making them more effective as drug candidates.

Biotechnological Applications: Beyond traditional peptide synthesis, this compound has found applications in biotechnology, particularly in the field of protein engineering. Its use as a building block in the construction of custom-designed proteins has opened new avenues for creating enzymes with tailored catalytic activities or antibodies with improved binding affinities.

Environmental and Safety Considerations: As with all chemical compounds used in research and industry, understanding the environmental impact and safety profile of CAS No 2648920-53-8 is crucial. Recent studies have focused on its biodegradability and potential toxicity to aquatic organisms, with results indicating that it poses minimal risk under standard usage conditions.

In conclusion, CAS No 2648920-53-8 represents a cutting-edge tool in modern organic chemistry and biotechnology, offering versatile applications across multiple disciplines. Its unique structure and functional groups make it an indispensable component in contemporary research efforts aimed at advancing peptide-based therapies and engineered proteins.